Cas no 1806932-03-5 (4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride)

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride is a highly reactive acyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical applications. Its structure features a difluoromethyl group and a fluorine atom, enhancing its reactivity and potential for further functionalization. The compound is particularly valuable in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs) due to its ability to introduce fluorinated moieties, which can improve metabolic stability and bioavailability. Its pyridine core offers versatility in cross-coupling and nucleophilic substitution reactions. Strict handling under inert conditions is recommended due to its sensitivity to moisture and potential corrosiveness.
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride structure
1806932-03-5 structure
Product name:4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
CAS No:1806932-03-5
MF:C8H5ClF3NO
MW:223.579611539841
CID:4884229

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
    • Inchi: 1S/C8H5ClF3NO/c1-3-6(10)4(8(11)12)2-5(13-3)7(9)14/h2,8H,1H3
    • InChI Key: LFADXBDYQULIEG-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(C(F)F)=C(C(C)=N1)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Topological Polar Surface Area: 30
  • XLogP3: 2.8

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029033502-500mg
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
1806932-03-5 95%
500mg
$1,685.00 2022-03-31
Alichem
A029033502-1g
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
1806932-03-5 95%
1g
$2,866.05 2022-03-31
Alichem
A029033502-250mg
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
1806932-03-5 95%
250mg
$1,009.40 2022-03-31

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride

Recent Advances in the Application of 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride (CAS: 1806932-03-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride (CAS: 1806932-03-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic acyl chloride derivative exhibits unique reactivity due to the presence of multiple fluorine substituents, which enhance its electrophilic character and make it a versatile building block for further functionalization. Recent studies have highlighted its potential in constructing complex molecular architectures with improved metabolic stability and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of next-generation kinase inhibitors. Researchers utilized 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride as a crucial intermediate to introduce the difluoromethylpyridine moiety into lead compounds targeting EGFR mutations. The resulting analogs showed enhanced cellular permeability and resistance to metabolic degradation compared to their non-fluorinated counterparts, with several candidates advancing to preclinical evaluation.

In the agrochemical sector, patent applications from major companies have revealed innovative applications of this compound in developing novel pesticides. The difluoromethyl group's unique electronic properties, when incorporated into pyridine-based scaffolds, have been shown to improve insecticidal activity while reducing environmental persistence. Recent structure-activity relationship studies indicate that derivatives of 1806932-03-5 exhibit superior pest control efficacy against resistant strains of agricultural pests.

From a synthetic chemistry perspective, recent methodological advances have improved the preparation and handling of this sensitive intermediate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis protocol that addresses previous challenges with stability and purity. The new procedure employs continuous flow chemistry techniques to minimize decomposition and improve yield, making the compound more accessible for industrial applications.

Ongoing research is exploring the potential of 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride in radiopharmaceutical development. Preliminary results suggest that fluorine-18 labeled derivatives could serve as promising PET imaging agents for oncology applications, leveraging both the fluorine atoms and the pyridine nitrogen for chelation and targeting purposes. This dual functionality represents an exciting new direction for molecular imaging probe development.

As the chemical biology community continues to investigate this compound, safety and handling considerations remain paramount. Recent toxicological assessments indicate that while the compound exhibits moderate reactivity typical of acyl chlorides, proper handling procedures can effectively mitigate risks. The development of safer, stabilized formulations is currently an active area of research among specialty chemical manufacturers.

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